Icosa-5,14-dienoic acid
Icosa-5,14-dienoic acid
5(Z),14(Z)-Eicosadienoic Acid is a novel ω-6 C20:2 fatty acid. The more common 11(Z),14(Z)-eicosadienoic acid competitively inhibits inosine 5’-monophosphate dehydrogenase (Ki = 3.1 µM) and inhibits the binding of LTB4 to its receptor on neutrophils (Ki = 3.0 µM). Also, serum levels of eicosadienoic acids negatively correlate with degree of sleep disturbance. Eicosadienoic acids are converted by desaturases, in vivo, to eicosatrienoic acids, which are potent vasodilators. The physiological effects of 5(Z),14(Z)-eicosadienoic acid are unstudied.
Brand Name:
Vulcanchem
CAS No.:
122055-58-7
VCID:
VC0182340
InChI:
InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22)
SMILES:
CCCCCC=CCCCCCCCC=CCCCC(=O)O
Molecular Formula:
C20H36O2
Molecular Weight:
308.5
Icosa-5,14-dienoic acid
CAS No.: 122055-58-7
Cat. No.: VC0182340
Molecular Formula: C20H36O2
Molecular Weight: 308.5
* For research use only. Not for human or veterinary use.
Specification
| Description | 5(Z),14(Z)-Eicosadienoic Acid is a novel ω-6 C20:2 fatty acid. The more common 11(Z),14(Z)-eicosadienoic acid competitively inhibits inosine 5’-monophosphate dehydrogenase (Ki = 3.1 µM) and inhibits the binding of LTB4 to its receptor on neutrophils (Ki = 3.0 µM). Also, serum levels of eicosadienoic acids negatively correlate with degree of sleep disturbance. Eicosadienoic acids are converted by desaturases, in vivo, to eicosatrienoic acids, which are potent vasodilators. The physiological effects of 5(Z),14(Z)-eicosadienoic acid are unstudied. |
|---|---|
| CAS No. | 122055-58-7 |
| Molecular Formula | C20H36O2 |
| Molecular Weight | 308.5 |
| IUPAC Name | icosa-5,14-dienoic acid |
| Standard InChI | InChI=1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,15-16H,2-5,8-14,17-19H2,1H3,(H,21,22) |
| Standard InChI Key | ZPYAEYLYGOTGGC-OYAITDOQSA-N |
| SMILES | CCCCCC=CCCCCCCCC=CCCCC(=O)O |
| Appearance | Assay:≥98%A solution in ethanol |
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